Cas no 2639452-48-3 (tert-butyl 4-{2-(piperazin-1-yl)ethylamino}benzoate)

• Product Name: tert-butyl 4-{2-(piperazin-1-yl)ethylamino}benzoate
• CAS No: 2639452-48-3
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 5643704
• PubChem ID: 165898896
• Update Time: 2025-06-11

tert-butyl 4-{2-(piperazin-1-yl)ethylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{[2-(piperazin-1-yl)ethyl]amino}benzoate
• EN300-28230172
• 2639452-48-3
• tert-butyl 4-{2-(piperazin-1-yl)ethylamino}benzoate

• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)14-4-6-15(7-5-14)19-10-13-20-11-8-18-9-12-20/h4-7,18-19H,8-13H2,1-3H3
• InChI Key： MWGFROGOXAEZIR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NCCN1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.21032711g/mol
• Monoisotopic Mass: 305.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.6Ų

Additional information on tert-butyl 4-{2-(piperazin-1-yl)ethylamino}benzoate

Recent Advances in the Study of tert-butyl 4-{2-(piperazin-1-yl)ethylamino}benzoate (CAS: 2639452-48-3)

The compound tert-butyl 4-{2-(piperazin-1-yl)ethylamino}benzoate (CAS: 2639452-48-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of tert-butyl 4-{2-(piperazin-1-yl)ethylamino}benzoate as a key intermediate in the development of novel kinase inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available materials, to achieve high yields and purity. The compound's structural features, including the piperazine moiety and the tert-butyl ester group, were found to be critical for its biological activity.

In another study, the pharmacological properties of tert-butyl 4-{2-(piperazin-1-yl)ethylamino}benzoate were investigated in the context of central nervous system (CNS) disorders. The compound demonstrated promising binding affinity for serotonin and dopamine receptors, suggesting its potential as a lead compound for the treatment of neuropsychiatric conditions such as depression and schizophrenia. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacokinetic profile.

Additionally, recent patent filings have highlighted the use of tert-butyl 4-{2-(piperazin-1-yl)ethylamino}benzoate in the development of anticancer agents. Preliminary data indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific kinase targets. These findings open new avenues for the design of targeted therapies with improved efficacy and reduced side effects.

In conclusion, tert-butyl 4-{2-(piperazin-1-yl)ethylamino}benzoate (CAS: 2639452-48-3) represents a versatile scaffold with broad applications in drug discovery. Ongoing research efforts are focused on optimizing its synthetic routes, exploring its pharmacological potential, and translating these findings into clinical applications. The compound's unique structural and functional properties make it a promising candidate for the development of next-generation therapeutics.